AC-186

• CAS No.: 1421854-16-1
• Product Name: AC-186
• Molecular Formula: C18H17F3O
• Molecular Weight: 306.3282
• IUPAC Name: 4-[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]phenol
• Standard InChI: InChI=1S/C18H17F3O/c19-16-4-2-1-3-15(16)17(9-11-18(20,21)12-10-17)13-5-7-14(22)8-6-13/h1-8,22H,9-12H2
• Standard InChIKey: HSMUKSLNDJOZQG-UHFFFAOYSA-N
• SMILES: C1CC(CCC1(C2=CC=C(C=C2)O)C3=CC=CC=C3F)(F)F
• Appearance: Solid powder
• Description: AC-186 is reported as a selective nonsteroidal estrogen receptor agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AC-186; AC 186; AC186.
• Reference: 1: Shimada M, Kigawa J, Nishimura R, Hiura M, Hatae M, Takehara K, Sato A, Kurachi H, Mizunuma H, Sugiyama T. Comparison of the outcome between cervical adenocarcinoma and squamous cell carcinoma patients with adjuvant radiotherapy after radical surgery: SGSG/TGCU Intergroup Surveillance. J Clin Oncol. 2009 May 20;27(15_suppl):5585. PubMed PMID: 27962392.; 2: Ma JN, McFarland K, Olsson R, Burstein ES. Estrogen Receptor Beta Selective Agonists as Agents to Treat Chemotherapeutic-Induced Neuropathic Pain. ACS Chem Neurosci. 2016 Sep 21;7(9):1180-7. doi: 10.1021/acschemneuro.6b00183. PubMed PMID: 27456785.; 3: Price EW, Orvig C. Matching chelators to radiometals for radiopharmaceuticals. Chem Soc Rev. 2014 Jan 7;43(1):260-90. doi: 10.1039/c3cs60304k. Review. PubMed PMID: 24173525.; 4: George S, Petit GH, Gouras GK, Brundin P, Olsson R. Nonsteroidal selective androgen receptor modulators and selective estrogen receptor β agonists moderate cognitive deficits and amyloid-β levels in a mouse model of Alzheimer's disease. ACS Chem Neurosci. 2013 Dec 18;4(12):1537-48. doi: 10.1021/cn400133s. PubMed PMID: 24020966; PubMed Central PMCID: PMC3867967.; 5: McFarland K, Price DL, Davis CN, Ma JN, Bonhaus DW, Burstein ES, Olsson R. AC-186, a selective nonsteroidal estrogen receptor β agonist, shows gender specific neuroprotection in a Parkinson's disease rat model. ACS Chem Neurosci. 2013 Sep 18;4(9):1249-55. doi: 10.1021/cn400132u. PubMed PMID: 23898966; PubMed Central PMCID: PMC3778431.
• PubChem Compound: 71245042
• Last Modified: Nov 11 2021